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Compound of Interest

Compound Name: 4-Bromo-2-ethoxybenzonitrile

Cat. No.: B582484

Disclaimer: No specific Material Safety Data Sheet (MSDS) for 4-Bromo-2-ethoxybenzonitrile
was publicly available at the time of this writing. This guide is compiled based on the safety
profiles of structurally similar brominated and alkoxy-substituted benzonitriles. Researchers and
drug development professionals should handle this compound with caution and refer to the
official MSDS from the manufacturer upon receipt. The information provided herein is for
guidance purposes and should be supplemented with a thorough risk assessment before any
handling or experimentation.

Hazard Identification and Classification

Based on data from analogous compounds, 4-Bromo-2-ethoxybenzonitrile is anticipated to
be classified as a hazardous substance. The primary routes of exposure are inhalation, skin
contact, and ingestion.

Anticipated GHS Hazard Classifications:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Acute Toxicity, Dermal (Category 4): Harmful in contact with skin.

Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.

Skin Corrosion/Irritation (Category 2): Causes skin irritation.

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.
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o Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.

Substituted benzonitriles, as a class of compounds, can be toxic and irritating.[1][2][3][4] The
presence of a bromine atom and a nitrile group suggests that care must be taken to avoid
exposure.

Physical and Chemical Properties

Specific quantitative data for 4-Bromo-2-ethoxybenzonitrile is not readily available. The
following table provides a summary of expected properties based on general characteristics of
similar aromatic nitriles.

Property Expected Value/Characteristic

Solid (crystalline powder) or liquid at room

Appearance
temperature.
Odor Characteristic aromatic odor.
o Likely insoluble in water, soluble in organic
Solubility
solvents.
Stability Stable under recommended storage conditions.

o Strong oxidizing agents, strong acids, and
Incompatibilities
strong bases.[5]

N Combustion may produce carbon oxides,
Hazardous Decomposition ) ) ]
nitrogen oxides, and hydrogen bromide gas.

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risk of exposure.
Engineering Controls:

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[6]7]
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e Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

A comprehensive PPE strategy is the primary defense against exposure.[8][9][10][11][12]

Body Part Recommended Protection

Wear chemical safety goggles that meet ANSI
Eyes/Face Z87.1 standards. A face shield may be

necessary for splash-prone operations.[8][13]

Wear chemical-resistant gloves (e.g., nitrile,
Ski neoprene). Inspect gloves for integrity before
in
each use. A lab coat should be worn to prevent

skin contact.[8][13]

If working outside a fume hood or if ventilation is

Respirat inadequate, a NIOSH-approved respirator with
espirator
P Y an organic vapor cartridge is recommended.[8]

[13]
Closed-toe shoes made of a chemically
Footwear ] )
resistant material should be worn.[8]
Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
» Keep away from incompatible materials such as strong oxidizing agents.[5]

e Store in a locked cabinet or a restricted-access area.

First Aid Measures

In the event of accidental exposure, immediate and appropriate action is critical.[12]
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Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. Seek immediate
medical attention.[5][6][14]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.[15]
Remove contaminated clothing. Seek medical

attention if irritation persists.[5][14]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids occasionally.[6][14][15] Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person.[5] Seek immediate medical

attention.

Accidental Release Measures

In the case of a spill, follow a structured response to mitigate the hazard.

Spill Response Workflow:
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Spill of 4-Bromo-2-ethoxybenzonitrile Detected

Evacuate Immediate Area & Restrict Access

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Ensure Adequate Ventilation
(Work within a fume hood if possible)

Contain the Spill
(Use inert absorbent material like vermiculite or sand)

\ 4

Carefully Collect Spilled Material
(Sweep solid into a container, absorb liquid)

Decontaminate the Spill Area
(Use an appropriate solvent followed by soap and water)

Dispose of Waste in a Labeled Hazardous Waste Container

Report the Incident to the Safety Officer

Click to download full resolution via product page

Caption: Workflow for responding to a spill of 4-Bromo-2-ethoxybenzonitrile.
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Experimental Protocols

Detailed experimental protocols for the synthesis or use of 4-Bromo-2-ethoxybenzonitrile are
not available in the public domain based on the conducted searches. Researchers should
develop their own standard operating procedures (SOPSs) that incorporate the safety
precautions outlined in this guide and the official MSDS. These SOPs should be reviewed and
approved by the relevant institutional safety committee before any work begins.

Toxicological Information

Specific toxicological data for 4-Bromo-2-ethoxybenzonitrile is not available. However, based
on related compounds, it is expected to be harmful through all primary routes of exposure. The
nitrile group can sometimes be metabolized to release cyanide, though this is not always the
case with benzonitriles.[1] Symptoms of exposure may include irritation to the skin, eyes, and
respiratory tract.[2] Systemic effects could potentially include headache, dizziness, and nausea.

[2]

Disposal Considerations

All waste materials containing 4-Bromo-2-ethoxybenzonitrile should be treated as hazardous
waste.[12]

o Waste Collection: Collect all solid and liquid waste, including contaminated PPE, in
designated, labeled, and sealed hazardous waste containers.

» Disposal: Dispose of waste through a licensed hazardous waste disposal company, in
accordance with local, state, and federal regulations. Do not dispose of down the drain or in
general trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safety Profile of 4-Bromo-2-
ethoxybenzonitrile: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b582484#4-bromo-2-ethoxybenzonitrile-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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